Cas no 114144-16-0 (6-Iodo-2,3-dihydro-1H-indole)

• Product Name: 6-Iodo-2,3-dihydro-1H-indole
• CAS No: 114144-16-0
• MF: C₈H₈IN
• MW: 245.060294151306
• MDL: MFCD07774207
• CID: 106184
• PubChem ID: 13863905
• Update Time: 2025-05-23

6-Iodo-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2,3-dihydro-1H-indole
• 5-Iodo-2,3-dihydro-1H-indole
• 6-iodoindoline
• 1H-Indole,2,3-dihydro-5-iodo
• 2,3-dihydro-5-iodoindole
• 5-iodoindoline
• 1H-Indole, 2,3-dihydro-5-iodo-
• EN300-2967181
• AADZERKEXPUPGY-UHFFFAOYSA-N
• AKOS004119718
• SCHEMBL177194
• SY318404
• F86756
• MFCD07774207
• CS-0120190
• FT-0720104
• A803139
• SB30828
• 114144-16-0
• TQP1222
• DB-060587

• MDL： MFCD07774207
• Inchi： 1S/C8H8IN/c9-7-1-2-8-6(5-7)3-4-10-8/h1-2,5,10H,3-4H2
• InChI Key： AADZERKEXPUPGY-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CCN2

Computed Properties

• Exact Mass: 244.97000
• Monoisotopic Mass: 244.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.39720

Additional information on 6-Iodo-2,3-dihydro-1H-indole

Comprehensive Overview of 6-Iodo-2,3-dihydro-1H-indole (CAS No. 114144-16-0): Properties, Applications, and Research Insights

6-Iodo-2,3-dihydro-1H-indole (CAS No. 114144-16-0) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This iodo-substituted indole derivative is characterized by its unique molecular structure, combining a five-membered nitrogen-containing ring with an aromatic benzene moiety. The presence of the iodine atom at the 6-position makes it a valuable intermediate for cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura or Buchwald-Hartwig reactions.

In recent years, the demand for functionalized indole compounds like 6-Iodo-2,3-dihydro-1H-indole has surged due to their versatility in drug discovery. Researchers frequently search for "iodoindole synthesis methods" or "CAS 114144-16-0 applications," reflecting its importance in developing kinase inhibitors and serotonin receptor modulators. The compound's electron-rich aromatic system allows for selective functionalization, making it a cornerstone in constructing complex biologically active molecules.

From a synthetic perspective, 6-Iodo-2,3-dihydro-1H-indole serves as a critical building block for medicinal chemistry projects. Its iodine substituent enables efficient C-C bond formation via modern catalytic methods, addressing the growing need for "green chemistry alternatives" in industrial processes. Laboratories often optimize its preparation using microwave-assisted techniques or flow chemistry systems, topics trending in scientific literature and patent filings.

The physicochemical properties of CAS 114144-16-0 contribute to its widespread utility. With moderate solubility in polar organic solvents and stability under inert atmospheres, it facilitates diverse organic transformations. Analytical chemists emphasize its distinctive NMR spectral patterns (particularly ¹H and ¹³C signals) and mass spectrometry fragmentation pathways, which are frequently discussed in "spectral interpretation guides" for heterocycles.

Emerging applications of 6-Iodo-2,3-dihydro-1H-indole extend to material science, where its incorporation into organic semiconductors or photocatalysts is being explored. This aligns with global interest in "sustainable energy materials" and "organic electronics." The compound's electron-donating capacity and planar geometry make it suitable for designing molecular scaffolds in optoelectronic devices.

Quality control protocols for 114144-16-0 typically involve HPLC purity analysis and residual solvent testing, meeting stringent pharmaceutical standards. Recent publications highlight improved chromatographic separation methods for iodinated indoles, responding to industry demands for "high-purity intermediates" in API manufacturing. Storage recommendations emphasize protection from light due to potential iodine radical formation under prolonged UV exposure.

In conclusion, 6-Iodo-2,3-dihydro-1H-indole (CAS No. 114144-16-0) represents a multifaceted compound bridging academic research and industrial applications. Its role in drug development pipelines and advanced material design ensures continued relevance, while evolving synthetic methodologies address both efficiency and environmental impact concerns prevalent in modern chemistry discourse.